Cas no 1803693-23-3 (3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1803693-23-3
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4849214
• Update Time: 2025-06-11

3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H5BrF2N2O2/c8-2-4-1-5(6(9)10)3-11-7(4)12(13)14/h1,3,6H,2H2
• InChI Key： FAELTQHJQQQFBJ-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1803693-23-3)

3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1803693-23-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, featuring a nitropyridine core substituted with a bromomethyl group at the 3-position and a difluoromethyl group at the 5-position, presents a compelling scaffold for the development of novel bioactive molecules.

The bromomethyl functionality at the 3-position of the pyridine ring serves as a highly reactive handle for further chemical modification, enabling the synthesis of complex derivatives through nucleophilic substitution reactions. This property makes it particularly valuable in medicinal chemistry, where it can be utilized to introduce diverse pharmacophores or link functional groups in a controlled manner. The presence of the difluoromethyl group at the 5-position is equally significant, as this substituent is well-documented for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles in drug candidates.

In recent years, there has been growing interest in nitropyridine derivatives as building blocks for drug discovery. The nitro group, while traditionally associated with explosive properties in certain contexts, can also serve as a valuable pharmacophore when strategically incorporated into molecular frameworks. In the case of 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine, the nitro group contributes to the compound's electronic properties, influencing its interactions with biological systems. Furthermore, the electron-withdrawing nature of the nitro group can enhance the reactivity of adjacent functional groups, such as the bromomethyl moiety, facilitating further derivatization.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, recent studies have highlighted the role of nitropyridine derivatives in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of a bromomethyl group and a difluoromethyl group provides a versatile platform for tuning both potency and selectivity. Additionally, the pyridine core itself is a common motif in many bioactive compounds, further enhancing its utility as a starting material for drug discovery efforts.

The synthetic accessibility of 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine is another factor that contributes to its appeal. While specific synthetic routes may vary depending on the desired purity and scale of production, established methods for bromination and fluorination allow for efficient introduction of these key functional groups. This ease of synthesis makes it an attractive choice for both academic researchers and industrial chemists working on novel drug candidates.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have demonstrated that the electronic distribution influenced by the nitro and difluoromethyl groups can significantly impact binding interactions with biological targets. These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and minimizing off-target effects.

The potential applications extend beyond pharmaceuticals into agrochemicals, where nitropyridine derivatives have shown promise as lead compounds for developing novel pesticides and herbicides. The structural features of 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine, particularly its ability to undergo further functionalization, make it an ideal candidate for generating libraries of compounds with tailored biological activities.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1803693-23-3) represents a valuable intermediate with broad applications in drug discovery and agrochemical research. Its unique combination of reactive sites—namely the bromomethyl group and the electron-withdrawing nitro and difluoromethyl substituents—provides a rich foundation for generating structurally diverse bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of molecular innovation.